Cas no 2229663-35-6 (tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate
• CAS No: 2229663-35-6
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6602679
• PubChem ID: 165621424
• Update Time: 2025-11-03

tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate
• EN300-1889970
• 2229663-35-6
• tert-butyl N-[2-(3-aminobut-1-en-1-yl)-5-chlorophenyl]carbamate

• Inchi： 1S/C15H21ClN2O2/c1-10(17)5-6-11-7-8-12(16)9-13(11)18-14(19)20-15(2,3)4/h5-10H,17H2,1-4H3,(H,18,19)/b6-5+
• InChI Key： XTLSFLUCPNNSPX-AATRIKPKSA-N
• SMILES： ClC1C=CC(/C=C/C(C)N)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate

Introduction to Tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate (CAS No. 2229663-35-6)

Tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229663-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties.

The molecular structure of Tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a tert-butyl group at the nitrogen atom enhances the stability of the carbamate moiety, while the 3-aminobut-1-en-1-yl side chain introduces a nucleophilic site that can participate in various chemical transformations. Additionally, the 5-chlorophenyl ring provides a hydrophobic anchor and may influence the compound's interaction with biological targets.

In recent years, there has been growing interest in exploring novel carbamate-based compounds for their potential therapeutic applications. The structural features of Tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate make it a promising candidate for further investigation in several areas of medicinal chemistry. For instance, its ability to undergo selective modifications allows chemists to tailor its properties for specific biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Carbamates are known to interact with enzymes by forming covalent bonds or by competing with natural substrates. The 3-aminobut-1-en-1-yl group in Tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate could serve as a ligand that binds to active sites of enzymes, potentially inhibiting or activating their function. This characteristic has been exploited in the development of enzyme inhibitors, which are critical in treating various diseases.

Furthermore, the 5-chlorophenyl moiety may enhance the compound's binding affinity by improving hydrophobic interactions with biological targets. Chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to stabilize charged intermediates and improve metabolic stability. This feature makes Tert-butyl N-2-(3-aminobut-1-en-1-yl)-5-chlorophenylcarbamate an attractive candidate for further optimization as a lead compound in drug development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how Tert-butyl N-2-(3-aminobut-1-en-1-y)-5-chlorophenylcarbamate interacts with biological targets, providing insights into its binding affinity and selectivity. These predictions are crucial for designing experiments that aim to validate the compound's therapeutic potential.

Another area where this compound shows promise is in the field of immunomodulation. Certain carbamates have been shown to influence immune responses by interacting with immune receptors or signaling pathways. The unique structural features of Tert-butyl N--(3--aminobut--1--en--1--y)--5--chlorophenylcarbamate, particularly the combination of the tert-butyl group, 3--aminobut--1--en--1--y side chain, and 5--chlorophenyl ring, could make it a potent immunomodulatory agent. This potential has not yet been fully explored but represents an exciting avenue for future research.

The synthesis of carbamates typically involves multi-step reactions, often requiring careful control of reaction conditions to ensure high yield and purity. The synthesis of Tert-butyl N-(3-amino-butylen-l)--yI)--5-chIorophenyIcarbamatIe would likely involve condensation reactions between an appropriate chloroformate derivative and an amine containing the 3-amino-butylen-l-l side chain. The introduction of the tert-butI group would likely be achieved through subsequent reaction steps designed to protect and then introduce this bulky substituent.

In conclusion, Tert-butI N-(32(31minobutylen-l)y)--S(chIorophenyI)carbamatIe (CAS No.) 2229663356 is a structurally complex carbamate compounl that holds significant promise for further exploration in pharmaceutical chemistry and medicinal biology Its unique combination o functional groups makes it a versatile scaffold for drug discovery with potential applications i modulating enzyme activity and immuno modulation Future research should focus on synthesizing analogs o this compounl and evaluating their biological activity This will help elucidate its therapeutic potential and pave thw way fo novel therapeutic agents